Cas no 55030-57-4 (2,4-Dibromo-1-butene)

• Product Name: 2,4-Dibromo-1-butene
• CAS No: 55030-57-4
• MF: C₄H₆Br₂
• MW: 213.898439884186
• CID: 2185700
• PubChem ID: 583854
• Update Time: 2025-05-19

2,4-Dibromo-1-butene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-1-butene
• 2,4-dibromobut-1-ene
• 1-Butene, 2,4-dibromo-
• 2,4-Dibromo-1-butene #
• AJBMCYZPJQVMEM-UHFFFAOYSA-N

• Inchi： 1S/C4H6Br2/c1-4(6)2-3-5/h1-3H2
• InChI Key： AJBMCYZPJQVMEM-UHFFFAOYSA-N
• SMILES： BrCCC(=C)Br

Computed Properties

• Exact Mass: 213.882
• Monoisotopic Mass: 211.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides

Additional information on 2,4-Dibromo-1-butene

Introduction to 2,4-Dibromo-1-butene (CAS No. 55030-57-4)

2,4-Dibromo-1-butene, with the chemical formula C₄H₆Br₂, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a butene backbone substituted with two bromine atoms at the 2nd and 4th positions, makes it a versatile intermediate in various chemical transformations. This compound has garnered attention in recent years due to its potential applications in the development of novel agrochemicals, materials science, and medicinal chemistry.

The synthesis of 2,4-dibromo-1-butene typically involves the bromination of 1-butene or related precursors under controlled conditions. The presence of bromine atoms introduces reactivity that can be exploited for further functionalization, making it a valuable building block in synthetic chemistry. Recent advancements in catalytic bromination techniques have improved the yield and purity of this compound, facilitating its use in more complex synthetic pathways.

In pharmaceutical research, 2,4-dibromo-1-butene has been explored as a precursor for biologically active molecules. Its structural features allow for the introduction of diverse functional groups, enabling the design of compounds with specific pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting certain enzymatic pathways relevant to inflammatory diseases. The bromine atoms can be selectively removed or modified through various chemical reactions, such as cross-coupling or dehalogenation, to generate more complex structures.

One of the most intriguing aspects of 2,4-dibromo-1-butene is its role in polymer science. The compound can undergo polymerization reactions to form novel polymers with tailored properties. These polymers may exhibit enhanced thermal stability, mechanical strength, or chemical resistance, making them suitable for applications in high-performance materials. Researchers have been particularly interested in developing block copolymers using 2,4-dibromo-1-butene as a monomer unit, which could lead to innovative materials with multifunctional characteristics.

The environmental impact of 2,4-dibromo-1-butene is also a subject of interest. While brominated compounds are known for their stability, this can pose challenges during disposal. However, recent studies have explored greener synthetic routes that minimize waste and reduce environmental footprint. For example, biocatalytic methods have been investigated as an alternative to traditional chemical synthesis, offering a more sustainable approach to producing 2,4-dibromo-1-butene.

Industrial applications of 2,4-dibromo-1-butene are expanding beyond traditional uses. The compound is being evaluated for its potential in energy storage devices due to its ability to participate in redox reactions. Additionally, its incorporation into organic electronic materials has shown promise for developing flexible displays and sensors. These applications highlight the versatility of 2,4-dibromo-1-butene and its potential to contribute to emerging technologies.

The future direction of research on 2,4-dibromo-1-butene lies in exploring new synthetic methodologies and expanding its utility in drug discovery and material science. Advances in computational chemistry are aiding researchers in predicting the reactivity and properties of this compound before experimental synthesis, thereby accelerating the development process. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercial products that meet societal needs.

In summary,2,4-dibromo-1-butene (CAS No. 55030-57-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals、polymers、and advanced materials. As research continues to uncover new applications for this compound，its importance is likely to grow further，driving innovation and progress in various fields.